Cas no 1261954-10-2 (5-(3-Fluoro-2-methylphenyl)nicotinic acid)

• Product Name: 5-(3-Fluoro-2-methylphenyl)nicotinic acid
• CAS No: 1261954-10-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18317006
• CID: 2765770
• PubChem ID: 53222832
• Update Time: 2025-10-29

5-(3-Fluoro-2-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261954-10-2
• DTXSID20687175
• 5-(3-Fluoro-2-methylphenyl)nicotinic acid, 95%
• AKOS017556919
• 5-(3-FLUORO-2-METHYLPHENYL)NICOTINIC ACID
• MFCD18317006
• 5-(3-Fluoro-2-methylphenyl)nicotinic acid

• MDL： MFCD18317006
• Inchi： 1S/C13H10FNO2/c1-8-11(3-2-4-12(8)14)9-5-10(13(16)17)7-15-6-9/h2-7H,1H3,(H,16,17)
• InChI Key： UIMQFLPMAIJHPJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=NC=C(C(=O)O)C=2)=C1C

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-(3-Fluoro-2-methylphenyl)nicotinic acid

5-(3-Fluoro-2-methylphenyl)nicotinic Acid (CAS 1261954-10-2): A Versatile Fluorinated Nicotinic Acid Derivative

5-(3-Fluoro-2-methylphenyl)nicotinic acid (CAS 1261954-10-2) is an important fluorinated derivative of nicotinic acid that has gained significant attention in pharmaceutical and material science research. This compound, with its unique fluorinated aromatic structure, offers distinct chemical properties that make it valuable for various applications. The presence of both the fluoro group and methyl group on the phenyl ring, combined with the nicotinic acid moiety, creates a molecule with interesting electronic characteristics and biological potential.

Recent studies in medicinal chemistry have shown particular interest in 5-(3-Fluoro-2-methylphenyl)nicotinic acid derivatives due to their potential as building blocks for drug discovery. The compound's structure makes it suitable for developing small molecule inhibitors and enzyme modulators, which are currently hot topics in pharmaceutical research. Many researchers are investigating how the fluorine substitution pattern affects biological activity, as fluorine atoms are known to influence a molecule's metabolic stability and binding affinity.

From a synthetic chemistry perspective, CAS 1261954-10-2 represents an interesting case study in heterocyclic compound synthesis. The compound's preparation typically involves cross-coupling reactions between appropriately substituted pyridine derivatives and fluorinated benzene compounds. Recent advances in catalytic fluorination methods have made the synthesis of such fluorinated compounds more accessible, addressing one of the common challenges in working with fluorinated organic molecules.

The physical and chemical properties of 5-(3-Fluoro-2-methylphenyl)nicotinic acid make it suitable for various applications beyond pharmaceuticals. In material science, fluorinated aromatic compounds are increasingly used in the development of organic electronic materials, particularly for OLED technologies and organic semiconductors. The compound's potential as a ligand in coordination chemistry is also being explored, especially in the design of novel catalysts for organic transformations.

Analytical characterization of CAS 1261954-10-2 typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's structure and purity, especially important in pharmaceutical applications where regulatory compliance is essential. The growing demand for high-purity fluorinated compounds has led to improvements in analytical methods for such substances.

In the context of current research trends, 5-(3-Fluoro-2-methylphenyl)nicotinic acid aligns well with several important directions in chemical research. These include the development of fluorine-containing bioactive molecules, exploration of sustainable fluorination methods, and design of multifunctional aromatic systems. The compound's structural features make it a valuable subject for structure-activity relationship studies, particularly in the context of drug design optimization.

The commercial availability of CAS 1261954-10-2 has increased in recent years, reflecting growing interest in this compound class. Suppliers typically offer it as a research chemical with various purity grades suitable for different applications. Proper handling and storage recommendations emphasize protection from moisture and light, common requirements for aromatic carboxylic acids. The compound's stability profile makes it suitable for standard laboratory conditions with appropriate precautions.

Looking forward, research on 5-(3-Fluoro-2-methylphenyl)nicotinic acid and related compounds is expected to expand, particularly in areas combining fluorine chemistry with medicinal applications. The unique properties imparted by the fluoro-methyl substitution pattern continue to attract attention from both academic and industrial researchers. As synthetic methods improve and biological screening becomes more sophisticated, new applications for this interesting compound are likely to emerge in the coming years.